Cas no 2067-65-4 (3,4-seco-lupa-4(24),20(29)-dien-3-oic acid)

3,4-seco-lupa-4(24),20(29)-dien-3-oic acid structure
2067-65-4 structure
Product name:3,4-seco-lupa-4(24),20(29)-dien-3-oic acid
CAS No:2067-65-4
MF:C30H48O2
MW:440.700929641724
CID:2046930

3,4-seco-lupa-4(24),20(29)-dien-3-oic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-seco-lupa-4(24),20(29)-dien-3-oic acid
    • canaric acid
    • canarsaeure
    • Inchi: InChI=1S/C30H48O2/c1-19(2)21-11-14-27(5)17-18-29(7)23(26(21)27)9-10-24-28(6,15-13-25(31)32)22(20(3)4)12-16-30(24,29)8/h21-24,26H,1,3,9-18H2,2,4-8H3,(H,31,32)
    • InChI Key: QQMJMPCYCIGUQX-UHFFFAOYSA-N
    • SMILES: CC(=C)C1CCC2(C)CCC3(C)C(CCC4C(C)(CCC(O)=O)C(CCC34C)C(C)=C)C12

Computed Properties

  • Exact Mass: 440.365
  • Monoisotopic Mass: 440.365
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 812
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3A^2

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